Cas no 1742-95-6 (4-Amino-1,8-naphthalimide)

4-Amino-1,8-naphthalimide is a fluorescent dye and organic intermediate characterized by its strong photostability and high quantum yield. Its rigid naphthalimide core and amino substituent contribute to its bright emission in the visible range, typically around 500–550 nm, making it useful for applications in fluorescent probes, sensors, and optoelectronic materials. The compound exhibits good solubility in polar organic solvents and can be further functionalized for tailored properties. Its stability under UV light and resistance to photobleaching are notable advantages for long-term imaging studies. Additionally, it serves as a key building block in the synthesis of more complex naphthalimide derivatives for research and industrial applications.
4-Amino-1,8-naphthalimide structure
4-Amino-1,8-naphthalimide structure
Product Name:4-Amino-1,8-naphthalimide
CAS No:1742-95-6
MF:C12H8N2O2
MW:212.204122543335
MDL:MFCD00006921
CID:147817
Update Time:2026-05-14

4-Amino-1,8-naphthalimide Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-1H-benzo[de]isoquinoline-1,3(2H)-dione
    • 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-amino-
    • 4-Amino-1,8-naphthalimide
    • 6-aminobenzo[de]isoquinoline-1,3-dione
    • dfp1
    • 4-ANI
    • TIMTEC-BB SBB003425
    • 4-amino-naphthalimid
    • 4-aminonaphthalimide
    • 4-Amino-1,8-naphthalenedicarbimide
    • 4-Aminonaphthalene-1,8-dicarbimide
    • 4-AMINO-1,8-NAPHTHALIMIDE 98%
    • 4-Amino-1,8-naphthalimide,98%
    • MDL: MFCD00006921
    • Inchi: 1S/C12H8N2O2/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(15)14-12(8)16/h1-5H,13H2,(H,14,15,16)
    • InChI Key: SSMIFVHARFVINF-UHFFFAOYSA-N
    • SMILES: O=C1NC(=O)C=2C=CC=C3C(=CC=C1C23)N

Computed Properties

  • Exact Mass: 212.05900
  • Monoisotopic Mass: 212.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.2A^2

Experimental Properties

  • Color/Form: Orange powder.
  • Density: 1.105 g/mL at 25 °C(lit.)
  • Melting Point: 360℃
  • Boiling Point: 352.04°C (rough estimate)
  • Flash Point: 282.8 °C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Soluble in DMSO
  • PSA: 75.95000
  • LogP: 1.64270
  • Solubility: Not determined

4-Amino-1,8-naphthalimide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S37/39
  • RTECS:DE4081000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:−20°C
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

4-Amino-1,8-naphthalimide Customs Data

  • HS CODE:29251995

4-Amino-1,8-naphthalimide Pricemore >>

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Additional information on 4-Amino-1,8-naphthalimide

Recent Advances in 4-Amino-1,8-naphthalimide (CAS: 1742-95-6) Research: Applications and Innovations in Chemical Biology and Medicine

The compound 4-Amino-1,8-naphthalimide (CAS: 1742-95-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a fluorescent probe and a key scaffold in drug design, this molecule exhibits unique photophysical properties and biological activities. Recent studies have explored its potential in areas such as cancer therapy, neurodegenerative disease treatment, and bioimaging, making it a focal point for interdisciplinary research.

One of the most notable advancements involves the use of 4-Amino-1,8-naphthalimide derivatives as selective fluorescent markers for cellular imaging. Researchers have developed novel derivatives with enhanced photostability and quantum yields, enabling real-time tracking of intracellular processes. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the efficacy of a modified 4-Amino-1,8-naphthalimide compound in visualizing lysosomal dynamics in live cells, offering new insights into autophagy-related diseases.

In the realm of therapeutics, 4-Amino-1,8-naphthalimide has shown promise as a scaffold for designing kinase inhibitors. A recent Nature Communications paper highlighted a series of derivatives targeting PI3K/AKT/mTOR pathways, with one candidate exhibiting potent anti-tumor activity in preclinical models. The structural flexibility of the naphthalimide core allows for fine-tuning of selectivity and potency, addressing challenges in kinase inhibitor development.

Beyond oncology, researchers are investigating the neuroprotective properties of 4-Amino-1,8-naphthalimide derivatives. A 2024 study in ACS Chemical Neuroscience reported that certain derivatives can modulate amyloid-beta aggregation, suggesting potential applications in Alzheimer's disease treatment. The compound's ability to cross the blood-brain barrier and its low cytotoxicity make it particularly attractive for central nervous system targeting.

The chemical versatility of 4-Amino-1,8-naphthalimide is further evidenced by its use in developing novel theranostic agents. Recent work has focused on conjugating the naphthalimide core with other pharmacophores to create multifunctional molecules capable of simultaneous diagnosis and treatment. This approach has shown particular promise in personalized medicine applications, where precise targeting and monitoring are crucial.

As research progresses, challenges remain in optimizing the pharmacokinetic properties of 4-Amino-1,8-naphthalimide-based compounds. Current efforts are directed toward improving solubility and reducing off-target effects while maintaining the core structure's beneficial characteristics. The continued exploration of this versatile scaffold underscores its importance in bridging chemical biology and medicinal chemistry, with potential to yield transformative therapies in the coming years.

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